N-[2-(cyclohexen-1-yl)ethyl]-3-methoxybenzamide

• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol
• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-3-methoxybenzamide
• InChI: InChI=1S/C16H21NO2/c1-19-15-9-5-8-14(12-15)16(18)17-11-10-13-6-3-2-4-7-13/h5-6,8-9,12H,2-4,7,10-11H2,1H3,(H,17,18)
• InChI Key: GMNVFEWSZLMHGA-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)NCCC2=CCCCC2

Description

N-[2-(cyclohexen-1-yl)ethyl]-3-methoxybenzamide, commonly known as CYM5442, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been shown to exhibit various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of CYM5442 involves its ability to modulate the activity of various signaling pathways. Studies have shown that CYM5442 can inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of immune and inflammatory responses. Additionally, CYM5442 can activate the peroxisome proliferator-activated receptor alpha (PPARα) signaling pathway, which has been shown to have anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects
CYM5442 has been shown to exhibit various biochemical and physiological effects. Studies have demonstrated that CYM5442 can inhibit the production of pro-inflammatory cytokines and chemokines, reduce oxidative stress, and induce apoptosis in cancer cells. Additionally, CYM5442 has been shown to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using CYM5442 in lab experiments is its ability to modulate various signaling pathways, making it a versatile tool for studying various biological processes. Additionally, CYM5442 has been shown to have low toxicity, making it a safe compound for use in lab experiments. However, one of the limitations of using CYM5442 is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research on CYM5442. One area of interest is the development of CYM5442 analogs that exhibit improved solubility and potency. Additionally, further studies are needed to explore the potential therapeutic applications of CYM5442 in the treatment of neurodegenerative diseases. Furthermore, the mechanism of action of CYM5442 needs to be further elucidated to fully understand its potential therapeutic applications.
Conclusion
In conclusion, CYM5442 is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it a versatile tool for studying various biological processes. The synthesis method of CYM5442 has been well-established, and its mechanism of action has been extensively studied. While CYM5442 has several advantages for use in lab experiments, its limited solubility in water is a limitation. There are several future directions for research on CYM5442, including the development of analogs and further exploration of its therapeutic applications.

Synthesis Methods

The synthesis of CYM5442 involves the reaction of 3-methoxybenzoic acid with thionyl chloride to form 3-methoxybenzoyl chloride. The resulting compound then undergoes a reaction with 2-(cyclohexen-1-yl)ethylamine in the presence of triethylamine to yield CYM5442. This synthesis method has been described in detail in scientific literature and has been successfully replicated by various researchers.

Scientific Research Applications

CYM5442 has been extensively studied for its potential therapeutic applications. One of the significant areas of research has been its anti-inflammatory properties. Studies have shown that CYM5442 can inhibit the production of pro-inflammatory cytokines and chemokines, which play a crucial role in the pathogenesis of various inflammatory diseases. Additionally, CYM5442 has been investigated for its potential use in the treatment of cancer, as it has been shown to induce apoptosis in cancer cells. Furthermore, CYM5442 has been studied for its neuroprotective effects and has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.